Cas no 133382-42-0 (1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride)
![1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride structure](https://www.kuujia.com/scimg/cas/133382-42-0x500.png)
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride
- 1-OXA-8-AZA-SPIRO[4.5]DECAN-3-ONE
- C8H13NO2
- 1-oxa-8-azaspiro[4.5]decane-3-one
- 1-Oxa-8-azaspiro[4.5]decan-3-one, (Hydrochloride) (1:1)
- 1-OXA-8-AZASPIRO[4.5]DECAN-3-ONE HCL
- AK128846
- BC678824
- ST2415450
- AX8251028
- AB0069313
- 1-Oxa-8-azaspiro[4.5]decan-3-one, hydrochloride (1:1)
- 1-Oxa-8-azaspiro[4.5]decan-3-onehydrochloride
- MFCD13193037
- SY105665
- CS-0000750
- CHEMBL542350
- AKOS016000676
- SB42974
- AC-26708
- SCHEMBL8865988
- DS-5984
- 1-oxa-8-azaspiro[4.5]decan-3-one;hydrochloride
- 133382-42-0
- FT-0649176
-
- MDL: MFCD13193037
- Inchi: 1S/C8H13NO2.ClH/c10-7-5-8(11-6-7)1-3-9-4-2-8;/h9H,1-6H2;1H
- InChI Key: FNDQRJDGTZYKAB-UHFFFAOYSA-N
- SMILES: Cl[H].O1C([H])([H])C(C([H])([H])C21C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])=O
Computed Properties
- Exact Mass: 155.09500
- Monoisotopic Mass: 191.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.148
- Boiling Point: 320.3°C at 760 mmHg
- Flash Point: 320.3 °C at 760 mmHg
- Refractive Index: 1.511
- PSA: 38.33000
- LogP: 0.42680
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A207908-1g |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 95 % | 1g |
$384.00 | 2021-07-13 | |
eNovation Chemicals LLC | D951760-250mg |
1-Oxa-8-azaspiro[4.5]decan-3-one, hydrochloride (1:1) |
133382-42-0 | 95+% | 250mg |
$180 | 2024-06-08 | |
eNovation Chemicals LLC | Y0983631-5g |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 95% | 5g |
$1300 | 2024-08-02 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB95415-1-1G |
1-oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 97% | 1g |
¥ 2,607.00 | 2023-04-05 | |
Key Organics Ltd | DS-5984-1MG |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | >95% | 1mg |
£37.00 | 2025-02-09 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW305-100mg |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 95+% | 100mg |
620CNY | 2021-05-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IW305-250mg |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 95+% | 250mg |
1294CNY | 2021-05-08 | |
eNovation Chemicals LLC | D518098-250mg |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 97% | 250mg |
$695 | 2024-05-24 | |
Ambeed | A207908-250mg |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 95 % | 250mg |
$119.00 | 2021-07-13 | |
eNovation Chemicals LLC | Y1208646-1G |
1-oxa-8-azaspiro[4.5]decan-3-one hydrochloride |
133382-42-0 | 97% | 1g |
$155 | 2024-05-23 |
1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride Related Literature
-
Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
-
Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
-
Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
-
Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
Additional information on 1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride
1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride: A Comprehensive Overview
The compound with CAS No. 133382-42-0, known as 1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family, characterized by its unique spiro structure, which consists of two rings sharing a single atom. The spiro[4.5]decan framework is particularly notable for its structural complexity and potential applications in drug design.
Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate various biological targets. The 1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride structure incorporates both oxygen and nitrogen atoms within its framework, making it a versatile scaffold for exploring diverse pharmacological activities. The presence of the hydrochloride counterion further enhances its solubility and bioavailability, which are critical factors in drug delivery.
One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that the spiro[4.5]decan core can be functionalized at multiple positions to introduce various substituents, thereby expanding its chemical diversity. For instance, modifications at the 3-one position have been shown to influence the compound's ability to interact with protein targets, such as kinases and proteases.
Moreover, the 1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride has been investigated for its role in enzyme inhibition studies. A recent study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits moderate inhibitory activity against certain serine proteases, suggesting its potential as a lead compound in antithrombotic drug development.
In terms of synthesis, the preparation of 1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride involves a multi-step process that typically begins with the formation of the spirocyclic core through ring-closing reactions. The introduction of the hydroxyl and amino groups is achieved via carefully designed substitution reactions, followed by acid-mediated cyclization to form the final product.
The structural uniqueness of this compound also makes it an attractive candidate for exploring stereochemical effects in medicinal chemistry. Recent advancements in asymmetric synthesis have enabled researchers to access enantiomerically pure forms of this compound, which are essential for studying chirality-dependent biological activities.
Another area where 1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride has shown promise is in the field of radiopharmaceuticals. Its ability to coordinate with metal ions has led to investigations into its use as a chelating agent for imaging agents in nuclear medicine.
In conclusion, 1-Oxa-8-Azaspiro[4.5]Decan-3-One Hydrochloride (CAS No. 133382-42-0) represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic and pharmacological research, positions it as a promising lead compound for future drug discovery efforts.
133382-42-0 (1-Oxa-8-azaspiro[4.5]decan-3-one hydrochloride) Related Products
- 2034527-87-0(4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)
- 1805438-07-6(6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol)
- 1310405-22-1(6-Fluoro-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 896334-69-3(N'-(4-fluorophenyl)methyl-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide)
- 1823389-37-2(2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine)
- 1423034-58-5(methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)
- 1805870-06-7(Methyl 4-(2-carboxyethyl)-2-cyanobenzoate)
- 544702-49-0(5-bromo-N-ethyl-2-furamide)
- 660397-15-9(CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL))
- 2680792-03-2((1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid)
